Cas no 2378590-46-4 (Fmoc-N-amido-PEG15-acid)

• Product Name: Fmoc-N-amido-PEG15-acid
• CAS No: 2378590-46-4
• MF: C₄₈H₇₇NO₁₉
• MW: 972.120297193527
• CID: 5052615
• PubChem ID: 118988534
• Update Time: 2025-10-31

Fmoc-N-amido-PEG15-acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-N-amido-PEG15-acid
• 2378590-46-4
• DA-63554
• 1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13,16,19,22,25,28,31,34,37,40,43,46,49-hexadecaoxa-4-azadopentacontan-52-oic acid
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• CS-0116432
• 1-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-3,6,9,12,15,18,21,24,27,30,33,36,39,42,45-pentadecaoxaoctatetracontan-48-oic acid
• Fmoc-NH-PEG15-acid
• 1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,6,9,12,15,18,21,24,27,30,33,36,39,42,45-pentadecaoxaoctatetracontan-48-oic acid
• BP-23532
• AKOS040743327
• FmocNH-PEG15-CH2CH2COOH
• HY-133361
• Fmoc-NH-PEG15-CH2CH2COOH

• Inchi： 1S/C48H77NO19/c50-47(51)9-11-53-13-15-55-17-19-57-21-23-59-25-27-61-29-31-63-33-35-65-37-39-67-40-38-66-36-34-64-32-30-62-28-26-60-24-22-58-20-18-56-16-14-54-12-10-49-48(52)68-41-46-44-7-3-1-5-42(44)43-6-2-4-8-45(43)46/h1-8,46H,9-41H2,(H,49,52)(H,50,51)
• InChI Key： QQVRPRDTWMHMMF-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 971.50897923g/mol
• Monoisotopic Mass: 971.50897923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 68
• Rotatable Bond Count: 51
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 214

Additional information on Fmoc-N-amido-PEG15-acid

Fmoc-N-amido-PEG15-acid: A Comprehensive Overview

The compound with CAS No. 2378590-46-4, known as Fmoc-N-amido-PEG15-acid, is a specialized chemical entity that has garnered significant attention in the fields of polymer chemistry, drug delivery systems, and bioconjugation. This compound is a derivative of polyethylene glycol (PEG), a well-known biocompatible polymer, modified with a 9-fluorenylmethyloxycarbonyl (Fmoc) group and an amide functionality. The combination of these groups imparts unique properties to Fmoc-N-amido-PEG15-acid, making it a valuable tool in various biomedical applications.

Fmoc-N-amido-PEG15-acid is particularly notable for its role in peptide and protein conjugation. The Fmoc group serves as a protective moiety, which can be selectively removed under specific conditions, enabling precise control over the conjugation process. This feature is crucial in the synthesis of bioconjugates, where the controlled release of active agents is essential. Recent studies have highlighted the use of this compound in the development of targeted drug delivery systems, where it acts as a linker between therapeutic molecules and targeting ligands.

One of the key advantages of Fmoc-N-amido-PEG15-acid is its ability to enhance the solubility and stability of conjugated drugs. PEG's inherent hydrophilicity ensures that the resulting bioconjugates remain stable in aqueous environments, which is critical for their performance in vivo. Moreover, the amide bond formed during conjugation provides a robust linkage, ensuring the integrity of the drug-delivery system under physiological conditions.

Recent advancements in click chemistry have further expanded the applications of Fmoc-N-amido-PEG15-acid. Researchers have utilized its reactive groups to facilitate rapid and efficient conjugation reactions, significantly simplifying the synthesis of complex bioconjugates. This approach has been particularly beneficial in the development of vaccines and immunotherapies, where precise control over antigen presentation is essential.

In addition to its role in drug delivery, Fmoc-N-amido-PEG15-acid has found applications in materials science. Its ability to form self-assembled structures has led to its use in the creation of nanomaterials with tailored properties. These materials hold promise for use in tissue engineering and regenerative medicine, where biocompatible scaffolds are required to support cell growth and differentiation.

The synthesis of Fmoc-N-amido-PEG15-acid involves a series of well-established chemical reactions, including nucleophilic substitution and amide bond formation. The process begins with the activation of PEG using an appropriate coupling agent, followed by reaction with an Fmoc-protected amine. The resulting product is then purified to ensure high purity and functionality. This rigorous synthesis process ensures that Fmoc-N-amido-PEG15-acid meets the stringent requirements of biomedical applications.

From a regulatory standpoint, Fmoc-N-amido-PEG15-acid has been extensively studied for its biocompatibility and lack of toxicity. Preclinical studies have demonstrated that it exhibits minimal immunogenicity and is rapidly cleared from the body, making it suitable for use in therapeutic applications. These findings have been instrumental in advancing its use in clinical trials for various diseases, including cancer and infectious diseases.

In conclusion, Fmoc-N-amido-PEG15-acid represents a versatile platform for the development of advanced biomedical materials and drug delivery systems. Its unique combination of properties, derived from its Fmoc protection and PEG backbone, positions it as a valuable tool in modern medicine. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of personalized healthcare solutions.